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Compound of Interest

Compound Name: Potassium malonate

Cat. No.: B080837

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
potassium malonate, a compound of significant interest in various scientific and
pharmaceutical applications. This document consolidates critical data, outlines experimental
methodologies, and presents key biochemical interactions to serve as a foundational resource
for professionals in research and development.

Introduction

Potassium malonate refers to the potassium salts of malonic acid, a dicarboxylic acid with the
formula CH2(COOH)2. Depending on the degree of neutralization, it can exist as dipotassium
malonate (C3H2K204) or monopotassium malonate, also known as potassium hydrogen
malonate (C3H3KOa). These salts are notable for their roles in organic synthesis and as
biochemical tools, particularly as a classical competitive inhibitor of succinate dehydrogenase.

Physical Properties

The physical characteristics of potassium malonate and its related acidic form are crucial for
their handling, formulation, and application in experimental settings.
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Table 1: Physical Properties of Malonic Acid and its

Potassium Salts

Potassium

Dipotassium

Property Malonic Acid
Hydrogen Malonate = Malonate
Molecular Formula C3Ha0a4 C3H3KOa4 C3H2K204[1]
Molecular Weight 104.06 g/mol [2] ~142.16 g/mol 180.24 g/mol [1]
White crystalline ) ) ) ] ]
Appearance ] White crystalline solid ~ White solid
solid[3]
) Data not readily
) ) 135-137 °C Data not readily )
Melting Point ] available (may
(decomposes)[2] available
decompose)
- _ _ 170.3 °C (likely
Boiling Point Decomposes[?] Not applicable .
decomposition)[1][4]
Soluble in water (763
Solubility g/L), alcohol, and Soluble in water[6] Soluble in water[7]
ether[2][5]
. Data not readily
Density 1.619 g/cm3[2] 1.81 g/mL][6]

available

Chemical Properties

The chemical behavior of potassium malonate is largely defined by the malonate dianion.
This section details its acidity, key reactions, and biochemical interactions.

Acidity
Malonic acid is a diprotic acid, meaning it can donate two protons. The pKa values for these
dissociations are critical for understanding the pH-dependent behavior of malonate in solution.

e pKai = 2.83[2][3]

e pKaz = 5.69[2][3]
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These values indicate that malonic acid is a stronger acid than acetic acid (pKa = 4.75).[3]

+ K+ + K+
Malonic Acid -H' (pKa: =283) Potassium Hydrogen Malonate -H' (pKa2=569) Dipotassium Malonate

Click to download full resolution via product page

Caption: Dissociation of Malonic Acid to form Potassium Malonates.

Synthesis and Reactivity

Potassium malonates are valuable reagents in organic synthesis. For instance, potassium
monoalkyl malonates are used in decarboxylative cross-coupling reactions to form new carbon-
carbon bonds.[7] They are also key intermediates in the classic malonic ester synthesis for
producing a variety of carboxylic acids.[7]

Biochemical Inhibition of Succinate Dehydrogenase

Malonate is a well-characterized competitive inhibitor of succinate dehydrogenase (Complex Il)
in the mitochondrial electron transport chain.[7] Due to its structural similarity to the enzyme's
natural substrate, succinate, malonate binds to the active site but does not undergo a reaction,
thereby blocking the conversion of succinate to fumarate.[8][9] This inhibition disrupts the
Krebs cycle and cellular respiration.[10] This property makes potassium malonate an
invaluable tool for studying mitochondrial function and dysfunction in various disease models,
such as ischemia-reperfusion injury.[7][11][12]
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Caption: Competitive Inhibition of Succinate Dehydrogenase by Malonate.

Experimental Protocols

This section provides generalized methodologies for determining key properties of potassium
malonate.

Determination of pKa Values by Titration

Objective: To determine the acid dissociation constants (pKa) of malonic acid.
Methodology:

» Preparation of Malonic Acid Solution: Accurately weigh a sample of malonic acid and
dissolve it in a known volume of deionized water to create a solution of known concentration
(e.g., 0.1 M).
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« Titration Setup: Calibrate a pH meter and place the electrode in the malonic acid solution.
Use a burette filled with a standardized solution of a strong base (e.g., 0.1 M KOH).

« Titration: Slowly add the KOH solution in small increments, recording the pH after each
addition.

o Data Analysis: Plot the pH versus the volume of KOH added. The pKau is the pH at the first
half-equivalence point, and the pKaz is the pH at the second half-equivalence point.

Prepare 0.1 M Malonic Acid Solution

Calibrate pH Meter

:

Titrate with 0.1 M KOH

:

Record pH vs. Volume of KOH

:

Plot Titration Curve

:

Determine Half-Equivalence Points

pKa: and pKaz

Click to download full resolution via product page
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Caption: Workflow for pKa Determination by Titration.

Measurement of Solubility

Objective: To determine the solubility of dipotassium malonate in water at a specific
temperature.

Methodology:

o Preparation of a Saturated Solution: Add an excess amount of dipotassium malonate to a
known volume of deionized water (e.g., 100 mL) in a beaker. Stir the mixture at a constant
temperature for an extended period to ensure equilibrium is reached and a saturated solution
is formed.[13]

o Separation of Undissolved Solid: Allow the undissolved solid to settle. Carefully decant or
filter a known volume of the supernatant into a pre-weighed container.

o Evaporation of Solvent: Heat the container gently to evaporate the water completely, leaving
behind the dissolved dipotassium malonate.[13]

o Calculation of Solubility: Weigh the container with the dry residue. The difference in weight
gives the mass of the dissolved salt. Calculate the solubility in grams per 100 mL of water.
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Add excess Dipotassium Malonate to 100 mL Water

Stir at Constant Temperature to Create Saturated Solution

:

Filter to Remove Undissolved Solid
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Take a Known Volume of the Saturated Solution

:

Evaporate Water Completely

:

Weigh the Dry Residue

Calculate Solubility (g/100 mL)
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Caption: Workflow for Solubility Measurement.

Conclusion

Potassium malonate, in its various forms, is a compound with well-defined physical and
chemical properties that make it a versatile tool in both synthetic chemistry and biochemical
research. Its role as a competitive inhibitor of succinate dehydrogenase is particularly
significant for studies related to cellular metabolism and disease. This guide provides essential
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data and methodologies to support the effective application of potassium malonate in a
research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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